Betulalbuside A

• CAS No.: 64776-96-1
• Product Name: Betulalbuside A
• Molecular Formula: C16H28O7
• Molecular Weight: 332.39 g/mol
• IUPAC Name: 2-[(2E)-6-hydroxy-2,6-dimethylocta-2,7-dienoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C16H28O7/c1-4-16(3,21)7-5-6-10(2)9-22-15-14(20)13(19)12(18)11(8-17)23-15/h4,6,11-15,17-21H,1,5,7-9H2,2-3H3/b10-6+
• Standard InChIKey: WEHZDNHJZBEGME-UXBLZVDNSA-N
• Isomeric SMILES: C/C(=C\CCC(C)(C=C)O)/COC1C(C(C(C(O1)CO)O)O)O
• SMILES: CC(=CCCC(C)(C=C)O)COC1C(C(C(C(O1)CO)O)O)O
• Canonical SMILES: CC(=CCCC(C)(C=C)O)COC1C(C(C(C(O1)CO)O)O)O
• Appearance: Oil
• Description: Betulalbuside a belongs to the class of organic compounds known as fatty acyl glycosides of mono- and disaccharides. Fatty acyl glycosides of mono- and disaccharides are compounds composed of a mono- or disaccharide moiety linked to one hydroxyl group of a fatty alcohol or of a phosphorylated alcohol (phosphoprenols), a hydroxy fatty acid or to one carboxyl group of a fatty acid (ester linkage) or to an amino alcohol. Betulalbuside a is soluble (in water) and a very weakly acidic compound (based on its pKa). Betulalbuside a has been primarily detected in urine. Within the cell, betulalbuside a is primarily located in the cytoplasm. Outside of the human body, betulalbuside a can be found in fruits. This makes betulalbuside a a potential biomarker for the consumption of this food product.
• PubChem Compound: 14484635
• Last Modified: Nov 11 2021